FIBF-d7 (hydrochloride)
Overview
Description
FIBF-d7 (hydrochloride) is intended for use as an internal standard for the quantification of FIBF by GC- or LC-MS. This product is intended for research and forensic applications.
Scientific Research Applications
Quantification and Postmortem Distribution Studies : FIBF-d7, as a variant of 4-fluoroisobutyryl fentanyl (4-FiBF), has been analyzed in postmortem biological samples. A study by Zawadzki et al. (2021) developed an ultra-high-performance liquid chromatography-triple quadrupole tandem mass spectrometry method for quantifying 4-FiBF. This method helped determine its distribution in various biological fluids and tissues in cases of fatal intoxication, highlighting the compound's forensic relevance (Zawadzki, Wachełko, Chłopaś-Konowałek, & Szpot, 2021).
Drug Prevalence Analysis in Forensic Toxicology : Another study focused on 4-FiBF, examined its presence in blood samples from 247 cases at the New York City Office of Chief Medical Examiner. This study by Pardi et al. (2020) developed a quantitative method to analyze the significance of FIBF in these cases, providing essential data for forensic toxicology and understanding the prevalence of this compound in drug-related incidents (Pardi, Toriello, & Cooper, 2020).
Peripheral Vascular Effects in Antimigraine Drug Research : In a different context, research on peripheral vascular effects of antimigraine drugs by van Es et al. (1995) used the acronym FiBF to refer to finger blood flow, which is relevant in studying the effects of drugs like sumatriptan. Although not directly related to FIBF-d7, this research highlights the importance of specific blood flow studies in drug efficacy and safety assessments (van Es et al., 1995).
properties
Product Name |
FIBF-d7 (hydrochloride) |
|---|---|
Molecular Formula |
C23H22D7FN2O · HCl |
Molecular Weight |
412 |
InChI |
InChI=1S/C23H29FN2O.ClH/c1-18(2)23(27)26(21-10-8-20(24)9-11-21)22-13-16-25(17-14-22)15-12-19-6-4-3-5-7-19;/h3-11,18,22H,12-17H2,1-2H3;1H/i1D3,2D3,18D; |
InChI Key |
CPKORZNZDMLSFS-IAEYDMPTSA-N |
SMILES |
O=C(N(C1=CC=C(F)C=C1)C2CCN(CCC3=CC=CC=C3)CC2)C(C([2H])([2H])[2H])([2H])C([2H])([2H])[2H].Cl |
synonyms |
4-Fluoroisobutyryl fentanyl-d7; 4-FIBF-d7; p-FIBF-d7; para-Fluoroisobutyryl fentanyl-d7 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
